Cas no 1311457-22-3 (tert-butyl 4-(3-hydroxypropyl)-3-oxo-piperazine-1-carboxylate)

• Product Name: tert-butyl 4-(3-hydroxypropyl)-3-oxo-piperazine-1-carboxylate
• CAS No: 1311457-22-3
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• CID: 5291283
• Update Time: 2026-03-10

tert-butyl 4-(3-hydroxypropyl)-3-oxo-piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(3-hydroxypropyl)-3-oxopiperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 4-(3-hydroxypropyl)-3-oxo-, 1,1-dimethylethyl ester
• tert-butyl 4-(3-hydroxypropyl)-3-oxo-piperazine-1-carboxylate

• Inchi： 1S/C12H22N2O4/c1-12(2,3)18-11(17)14-7-6-13(5-4-8-15)10(16)9-14/h15H,4-9H2,1-3H3
• InChI Key： HJFZHOUNZBEAQG-UHFFFAOYSA-N
• SMILES： O(C(N1CC(N(CCCO)CC1)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 0.1
• Topological Polar Surface Area: 70.1

Additional information on tert-butyl 4-(3-hydroxypropyl)-3-oxo-piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(3-hydroxypropyl)-3-oxo-piperazine-1-carboxylate (CAS No. 1311457-22-3)

The compound tert-butyl 4-(3-hydroxypropyl)-3-oxo-piperazine-1-carboxylate (CAS No. 1311457-22-3) is a highly specialized intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique structure, featuring a piperazine core with a 3-hydroxypropyl substituent and a tert-butyl carboxylate protecting group, makes it a versatile building block for drug discovery and development. Researchers and manufacturers frequently seek this compound due to its role in synthesizing bioactive molecules, including kinase inhibitors and antimicrobial agents.

In recent years, the demand for tert-butyl 4-(3-hydroxypropyl)-3-oxo-piperazine-1-carboxylate has surged alongside advancements in small-molecule drug design and peptide mimetics. Its CAS No. 1311457-22-3 is often queried in scientific databases, reflecting its relevance in high-throughput screening and medicinal chemistry. The compound’s hydroxypropyl moiety enhances solubility, while the tert-butyl group provides stability during synthetic transformations—a combination that aligns with modern green chemistry principles.

One of the most searched questions related to this compound is: "What are the applications of tert-butyl 4-(3-hydroxypropyl)-3-oxo-piperazine-1-carboxylate in drug development?" The answer lies in its utility as a precursor for N-heterocyclic scaffolds, which are pivotal in designing G-protein-coupled receptor (GPCR) modulators and enzyme inhibitors. Additionally, its 3-oxo-piperazine segment is instrumental in creating protease-resistant peptide analogs, a hot topic in biopharmaceutical research.

From a synthetic perspective, the CAS No. 1311457-22-3 compound is often discussed in forums focusing on protecting group strategies and multistep organic synthesis. Its tert-butyloxycarbonyl (Boc) group is a staple in solid-phase peptide synthesis (SPPS), a technique widely used in COVID-19 therapeutic research. This connection to pandemic-related studies has further amplified its visibility in scientific literature and patent filings.

Environmental and regulatory trends also influence the discourse around tert-butyl 4-(3-hydroxypropyl)-3-oxo-piperazine-1-carboxylate. With increasing emphasis on sustainable synthesis, researchers explore solvent-free or water-based reactions to derivatize this intermediate. Such innovations address the growing demand for eco-friendly APIs (active pharmaceutical ingredients), a priority for FDA and EMA compliance.

In summary, tert-butyl 4-(3-hydroxypropyl)-3-oxo-piperazine-1-carboxylate (CAS No. 1311457-22-3) exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its applications span drug discovery, material science, and catalysis, making it a subject of enduring interest in both academic and industrial settings. As AI-driven molecular design gains traction, this compound’s role in fragment-based drug discovery is poised to expand, ensuring its prominence in future R&D pipelines.